Cas no 65972-18-1 (Benzene, 1-methyl-4-[[2-[(phenylmethyl)thio]ethyl]sulfonyl]-)

Benzene, 1-methyl-4-[[2-[(phenylmethyl)thio]ethyl]sulfonyl]- structure
65972-18-1 structure
Product Name:Benzene, 1-methyl-4-[[2-[(phenylmethyl)thio]ethyl]sulfonyl]-
CAS No:65972-18-1
MF:C16H18O2S2
MW:306.442922115326
CID:397047
PubChem ID:71375293
Update Time:2025-04-19

Benzene, 1-methyl-4-[[2-[(phenylmethyl)thio]ethyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-[[2-[(phenylmethyl)thio]ethyl]sulfonyl]-
    • 1-(2-benzylsulfanylethylsulfonyl)-4-methylbenzene
    • 1-[2-(Benzylsulfanyl)ethanesulfonyl]-4-methylbenzene
    • 65972-18-1
    • DTXSID80798039
    • Inchi: 1S/C16H18O2S2/c1-14-7-9-16(10-8-14)20(17,18)12-11-19-13-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3
    • InChI Key: RLFQOFZGVPBXNM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(CCSCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 306.07494
  • Monoisotopic Mass: 306.07482216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 34.14
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